Cas no 20255-70-3 (4,4'-Diiododiphenylamine)
4,4'-Diiododiphenylamine is an aromatic amine compound featuring two iodine substituents at the para positions of the phenyl rings. This structural configuration enhances its utility as an intermediate in organic synthesis, particularly in the preparation of advanced materials and pharmaceuticals. The presence of iodine atoms offers reactivity advantages, enabling selective cross-coupling reactions and functionalization. Its high purity and stability make it suitable for research and industrial applications requiring precise molecular modifications. Additionally, the compound’s well-defined crystalline properties facilitate handling and characterization. 4,4'-Diiododiphenylamine is valued for its role in developing specialized polymers, liquid crystals, and bioactive molecules.
4,4'-Diiododiphenylamine structure
Product Name:4,4'-Diiododiphenylamine
CAS No:20255-70-3
MF:C12H9I2N
MW:421.015507459641
MDL:MFCD00454093
CID:252866
PubChem ID:87558720
Update Time:2025-06-07
4,4'-Diiododiphenylamine Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4-iodo-N-(4-iodophenyl)-
- 4-iodo-N-(4-iodophenyl)aniline
- BIS(4-IODOPHENYL)AMINE
- 4,4'-DIIODODIPHENYLAMINE
- B2685
- p,p'-diiododiphenylamine
- N,N-Bis(4-iodophenyl)amine
- AK305902
- 4,4-DIIODODIPHENYLAMINE
- 4,4'-Iminobis(iodobenzene)
- Benzenamine, 4-iodo-N-(4-iodophenyl)-
- SY055600
- A879754
- C12H9I2N
- AS-63082
- MFCD00454093
- AKOS025401997
- AC-27912
- 20255-70-3
- SCHEMBL1306461
- DTXSID80513729
- CS-W014459
- SJLIWXXAQHNDHM-UHFFFAOYSA-N
- 4,4'-Diiododiphenylamine
-
- MDL： MFCD00454093
- Inchi： 1S/C12H9I2N/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8,15H
- InChI Key： SJLIWXXAQHNDHM-UHFFFAOYSA-N
- SMILES： IC1C=CC(=CC=1)NC1C=CC(=CC=1)I
Computed Properties
- Exact Mass: 420.88200
- Monoisotopic Mass: 420.88244 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.8
- Topological Polar Surface Area: 12
- Molecular Weight: 421.01
Experimental Properties
- Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
- Density: 2.109±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: gt. 125.0 to 129.0 deg-C
- Solubility: Insuluble (7.6E-3 g/L) (25 ºC),
- PSA: 12.03000
- LogP: 4.71240
4,4'-Diiododiphenylamine Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
4,4'-Diiododiphenylamine Customs Data
- HS CODE：2921499090
- Customs Data：
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4,4'-Diiododiphenylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B2685-5g |
4,4'-Diiododiphenylamine |
20255-70-3 | 98.0%(GC) | 5g |
￥1150.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B2685-1g |
4,4'-Diiododiphenylamine |
20255-70-3 | 98.0%(GC) | 1g |
￥380.0 | 2022-06-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B803633-1g |
Bis(4-iodophenyl)amine |
20255-70-3 | 95% | 1g |
￥520.00 | 2022-09-02 | |
| TRC | D455378-50mg |
4,4'-Diiododiphenylamine |
20255-70-3 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D455378-100mg |
4,4'-Diiododiphenylamine |
20255-70-3 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D455378-500mg |
4,4'-Diiododiphenylamine |
20255-70-3 | 500mg |
$ 135.00 | 2022-06-05 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R015920-1g |
4,4'-Diiododiphenylamine |
20255-70-3 | 98% | 1g |
￥139 | 2024-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B121315-1g |
4,4'-Diiododiphenylamine |
20255-70-3 | 98% | 1g |
¥747.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B121315-5g |
4,4'-Diiododiphenylamine |
20255-70-3 | 98% | 5g |
¥1900.90 | 2023-09-04 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B2685-1G |
Bis(4-iodophenyl)amine |
20255-70-3 | >98.0%(GC) | 1g |
¥380.00 | 2023-06-14 |
4,4'-Diiododiphenylamine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:20255-70-3)4,4'-Diiododiphenylamine
Order Number:A879754
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 10:01
Price ($):197.0
Email:sales@amadischem.com
4,4'-Diiododiphenylamine Related Literature
-
Li-Lin Tan,Hong-Yan Chen,Li-Feng Hao,Yong Shen,Li-Min Xiao,Jun-Min Liu,Dai-Bin Kuang,Cheng-Yong Su Phys. Chem. Chem. Phys. 2013 15 11909
20255-70-3 (4,4'-Diiododiphenylamine) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:20255-70-3)4,4'-Diiododiphenylamine
Purity:99%
Quantity:10g
Price ($):197.0